Cas no 101508-94-5 (Benzoic acid, 3,5-dihydroxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 3,5-dihydroxy-, phenylmethyl ester
• CAS No: 101508-94-5
• MF: C₁₄H₁₂O₄
• MW: 244.242684364319
• CID: 1132078
• PubChem ID: 11299537
• Update Time: 2025-04-20

Benzoic acid, 3,5-dihydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dihydroxy-, phenylmethyl ester
• Benzyl 3,5-dihydroxybenzoate
• 101508-94-5
• 3,5-dihydroxybenzoic acid phenylmethyl ester
• BYFNNXDSSRJGDS-UHFFFAOYSA-N
• SCHEMBL9166162
• DB-203989

• Inchi： 1S/C14H12O4/c15-12-6-11(7-13(16)8-12)14(17)18-9-10-4-2-1-3-5-10/h1-8,15-16H,9H2
• InChI Key： BYFNNXDSSRJGDS-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=C(C=1)O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 244.07356
• Monoisotopic Mass: 244.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76